N-(2-methoxy-5-nitrophenyl)-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propanamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propanamide
• InChI: InChI=1S/C22H26N4O6S/c1-17(22(27)23-20-16-19(26(28)29)8-9-21(20)32-2)24-11-13-25(14-12-24)33(30,31)15-10-18-6-4-3-5-7-18/h3-10,15-17H,11-14H2,1-2H3,(H,23,27)/b15-10+
• InChI Key: JCHAHYOTYKNCFM-XNTDXEJSSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OC)N2CCN(CC2)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CC(C(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OC)N2CCN(CC2)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C22H26N4O6S
• Molecular Weight: 474.5 g/mol

Description

N-(2-methoxy-5-nitrophenyl)-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propanamide is a useful research compound. Its molecular formula is C22H26N4O6S and its molecular weight is 474.53. The purity is usually 95%.
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Scientific Research Applications

Antibody Development for Environmental and Food Analysis

Antibodies have been extensively utilized in assays for clinical, food, and environmental research. Development of antibodies targeting specific compounds, including those related to sulfonylurea herbicides and sulfonamides, enables sensitive detection in ELISA and immunosensor applications. This approach offers valuable tools for monitoring environmental contaminants and ensuring food safety (Fránek & Hruška, 2018).

Advancements in Sulfonamide Synthesis

Research on the synthesis of sulfonamides, including those with complex structures, reveals new methodologies that enhance yield and efficacy. These advancements are crucial for developing compounds with potential receptor antagonistic properties, offering insights into new therapeutic agents (Luo Yan et al., 2006).

Pharmacokinetics and Metabolism Studies

Studies on the pharmacokinetics and metabolism of propanamide derivatives shed light on their behavior in biological systems. These insights are essential for the preclinical development of new drugs, revealing how modifications in molecular structure can impact therapeutic efficacy and safety (Di Wu et al., 2006).

Characterization of Polymorphs for Drug Development

The systematic characterization of polymorphs of drug compounds, including those with sulfonylpiperazin components, is critical for pharmaceutical development. Understanding the thermodynamic stability of these polymorphs aids in the crystallization of the most stable form, which is vital for consistent drug efficacy and safety (Takeguchi et al., 2015).